Cas no 858764-21-3 (3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate)

3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate structure
858764-21-3 structure
Product Name:3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate
CAS No:858764-21-3
MF:C20H21NO5
MW:355.384445905685
CID:5420702
PubChem ID:5572424
Update Time:2024-03-01

3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate
    • Inchi: 1S/C20H21NO5/c1-21(2)10-14-16(22)7-6-13-19(23)15(11-26-20(13)14)12-5-8-17(24-3)18(9-12)25-4/h5-9,11,22H,10H2,1-4H3
    • InChI Key: DSTIKNIEOHPCKA-UHFFFAOYSA-N
    • SMILES: C1OC2=C(CN(C)C)C(O)=CC=C2C(=O)C=1C1=CC=C(OC)C(OC)=C1

Computed Properties

  • Exact Mass: 355.14197277g/mol
  • Monoisotopic Mass: 355.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 68.2Ų

3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate Pricemore >>

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3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate Related Literature

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